Cas no 2229464-42-8 (3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: 3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 2229464-42-8
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 6341556
• PubChem ID: 165793423
• Update Time: 2025-05-24

3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid
• 2229464-42-8
• EN300-1963353
• 3-amino-2-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid

• Inchi： 1S/C9H9F3N2O2/c10-9(11,12)7-2-1-5(4-14-7)6(3-13)8(15)16/h1-2,4,6H,3,13H2,(H,15,16)
• InChI Key： XFZIJBWAEZVSQR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(C(=O)O)CN)(F)F

Computed Properties

• Exact Mass: 234.06161202g/mol
• Monoisotopic Mass: 234.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid

Introduction to 3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid (CAS No. 2229464-42-8)

3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid, identified by the chemical abstracts service number 2229464-42-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridine core substituted with an amino group, a trifluoromethyl moiety, and a propanoic acid side chain, exhibits a unique structural and functional profile that makes it a valuable scaffold for drug discovery and material science applications.

The structural framework of 3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid combines the electron-withdrawing effects of the trifluoromethyl group with the basicity and nucleophilicity of the amino group, creating a versatile platform for further chemical modifications. The pyridine ring itself is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the trifluoromethyl group enhances metabolic stability and binding affinity, while the propanoic acid side chain provides opportunities for further derivatization, including amide bond formation and esterification.

In recent years, there has been growing interest in heterocyclic compounds containing fluorinated substituents due to their improved pharmacokinetic properties. The trifluoromethyl group, in particular, is known to increase lipophilicity and binding enthalpy, making it a common feature in approved drugs. 3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid leverages these advantages while also offering the flexibility of functionalization at multiple sites. This compound has been explored in several research contexts, including the development of novel antibiotics, antiviral agents, and anticancer therapeutics.

One of the most compelling aspects of 3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid is its potential as a building block for more complex molecules. The amino group at the 3-position of the pyridine ring can be readily coupled with carboxylic acids or activated derivatives via amide bond formation, enabling the construction of peptidomimetics and proteinase inhibitors. Similarly, the carboxylic acid functionality can be esterified or amidated to produce derivatives with tailored solubility and bioavailability profiles. These modifications have been instrumental in generating lead compounds for preclinical studies targeting inflammatory diseases and neurodegenerative disorders.

The trifluoromethyl group at position 6 of the pyridine ring further enhances the compound's utility by influencing its electronic properties and interactions with biological targets. Fluorinated aromatic systems are known to exhibit strong π-stacking interactions with biomolecules, which can improve drug-receptor binding affinity. Additionally, the electron-withdrawing nature of the trifluoromethyl group can modulate reactivity at other functional sites within the molecule, allowing for fine-tuning of pharmacological activity.

Recent advances in computational chemistry have enabled more efficient virtual screening and de novo design strategies for heterocyclic scaffolds like 3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid. Molecular modeling studies have identified key interactions between this compound and potential biological targets, providing insights into its mechanism of action. For instance, computational docking experiments have suggested that this molecule may interact with metalloproteinases through its pyridine nitrogen and trifluoromethyl group, offering a promising avenue for developing enzyme inhibitors.

The synthesis of 3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid has been optimized through multiple routes to ensure high yield and purity. One common approach involves condensation reactions between appropriately substituted pyridine derivatives and propanoic acid precursors under controlled conditions. Fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl group efficiently. These synthetic methodologies highlight the compound's accessibility while maintaining high chemical integrity for downstream applications.

In clinical research settings, derivatives of 3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid have shown promise in preclinical models of inflammation and infection. Studies indicate that certain analogs exhibit potent inhibitory activity against bacterial proteases, suggesting their potential as novel antibiotics or adjuvants in antimicrobial therapy. Furthermore, preliminary data suggest that modifications to the propanoic acid side chain can modulate immunogenicity and improve therapeutic efficacy in animal models of autoimmune diseases.

The versatility of 3-amino-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid extends beyond pharmaceutical applications into materials science and agrochemicals. Its structural features make it a suitable candidate for designing ligands that coordinate with transition metals in catalytic systems. Additionally, fluorinated heterocycles are increasingly being explored as components in advanced materials due to their unique electronic properties and stability under extreme conditions.

Future directions for research on 3-amino-2-6-(trifluoromethyl)pyridin-3-ylopropanoic acid (CAS No. 2229464-42) include expanding its chemical space through combinatorial libraries and high-throughput screening campaigns. By systematically varying substituents at key positions within its structure, researchers aim to uncover novel bioactivities and optimize pharmacokinetic profiles. Advances in synthetic methodologies will also play a crucial role in enabling more complex derivatization strategies while maintaining cost-effectiveness for industrial-scale production.

In conclusion,3-amino--26(trifluormethylel)-pyrdine--ylopropanoie acide (CAS No 2229464--42--8) represents an exciting opportunity for innovation across multiple scientific disciplines Its unique structural features functional versatility make it an invaluable tool for drug discovery material science research highlighting its significance as both an academic research subject industrial application